Cas no 56432-73-6 (2,2'-(Adamantane-1,3-diyl)diacetamide)

• Product Name: 2,2'-(Adamantane-1,3-diyl)diacetamide
• CAS No: 56432-73-6
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 1029962
• PubChem ID: 541702
• Update Time: 2025-04-20

2,2'-(Adamantane-1,3-diyl)diacetamide Chemical and Physical Properties

Names and Identifiers

• 2,2'-(Adamantane-1,3-diyl)diacetamide
• 1,3-ADAMANTANEDIACETAMIDE
• 2-[3-(2-amino-2-oxoethyl)-1-adamantyl]acetamide
• 2,2'-Tricyclo[3.3.1.13,7]decane-1,3-diyldiacetamide
• Tricyclo[3.3.1.13,7]decane-1,3-diacetamide
• Oprea1_409911
• 2-[3-(2-amino-2-keto-ethyl)-1-adamantyl]acetamide
• MLS000087661
• SMR000023882
• SR-01000396874
• CHEMBL1501268
• BDBM64941
• DTXSID60337304
• 2-[3-(2-azanyl-2-oxidanylidene-ethyl)-1-adamantyl]ethanamide
• HMS2444K11
• cid_541702
• BQXJYESUHDZQOE-UHFFFAOYSA-N
• DB-301026
• adamantane-1,3-diyldiacetamide
• AKOS001482989
• SR-01000396874-1
• 56432-73-6
• HMS1608A05
• 2-[3-(CARBAMOYLMETHYL)ADAMANTAN-1-YL]ACETAMIDE

• Inchi： 1S/C14H22N2O2/c15-11(17)6-13-2-9-1-10(4-13)5-14(3-9,8-13)7-12(16)18/h9-10H,1-8H2,(H2,15,17)(H2,16,18)
• InChI Key： BQXJYESUHDZQOE-UHFFFAOYSA-N
• SMILES： O=C(CC12CC3CC(CC(CC(N)=O)(C3)C1)C2)N

Computed Properties

• Exact Mass: 250.16826
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 181.5-183 ºC
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 86.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides